Cas no 70384-75-7 (6-Amino-5-methyl-[1,2,4]triazolo-[1,5-a]pyrimidin-7-ol)

6-Amino-5-methyl-[1,2,4]triazolo-[1,5-a]pyrimidin-7-ol is a heterocyclic compound featuring a fused triazolopyrimidine core. Its structure combines amino and hydroxyl functional groups, enhancing its reactivity and potential as a versatile intermediate in organic synthesis. The presence of the methyl group at the 5-position contributes to its stability and influences its electronic properties. This compound is of interest in pharmaceutical and agrochemical research due to its ability to serve as a building block for biologically active molecules. Its well-defined molecular framework allows for precise modifications, making it valuable for the development of novel therapeutic agents or functional materials.
6-Amino-5-methyl-[1,2,4]triazolo-[1,5-a]pyrimidin-7-ol structure
70384-75-7 structure
Product Name:6-Amino-5-methyl-[1,2,4]triazolo-[1,5-a]pyrimidin-7-ol
CAS No:70384-75-7
MF:C6H7N5O
MW:165.152679681778
MDL:MFCD04231906
CID:1076664
PubChem ID:752151
Update Time:2025-05-23

6-Amino-5-methyl-[1,2,4]triazolo-[1,5-a]pyrimidin-7-ol Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-5-methyl-[1,2,4]triazolo-[1,5-a]pyrimidin-7-ol
    • 6-AMINO-5-METHYL-[1,2,4]TRIAZOLO[1,5-A]PYRIMIDIN-7-OL
    • 6-amino-5-methyl-4H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
    • 6-amino-7-ethyl-7H-purine
    • 6-Amino-7-hydroxy-5-methyl-s-triazolo< 2,3-a> pyrimidin
    • 7-Aethyl-adenin
    • 7-ethyl-7h-purin-6-amine
    • 7-ethyl-7H-purin-6-ylamine
    • 7-Ethyladenin
    • 7H-Purin-6-amine,7-ethyl-
    • AC1L4H43
    • AC1Q4VE8
    • CHEBI:576301
    • CHEMBL451363
    • CTK4F3335
    • N7-Ethyladenine
    • SureCN5801729
    • Z3300490724
    • SCHEMBL9824226
    • 70384-75-7
    • EN300-7815376
    • ROUIPEPDOONNQC-UHFFFAOYSA-N
    • AKOS000113759
    • AKOS037489216
    • 6-amino-5-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
    • CS-0261328
    • [1,2,4]Triazolo[1,5-a]pyrimidin-7-ol, 6-amino-5-methyl-
    • STL507379
    • 6-amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7(4H)-one
    • 6-amino-5-methyl[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
    • G53710
    • STK212861
    • MDL: MFCD04231906
    • Inchi: 1S/C6H7N5O/c1-3-4(7)5(12)11-6(10-3)8-2-9-11/h2H,7H2,1H3,(H,8,9,10)
    • InChI Key: IMHIUKXUWZWDPQ-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)N=C2N=CNN21)N

Computed Properties

  • Exact Mass: 165.06521
  • Monoisotopic Mass: 165.06505986g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 89.33

6-Amino-5-methyl-[1,2,4]triazolo-[1,5-a]pyrimidin-7-ol Security Information

  • HazardClass:IRRITANT

6-Amino-5-methyl-[1,2,4]triazolo-[1,5-a]pyrimidin-7-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
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6-Amino-5-methyl-[1,2,4]triazolo-[1,5-a]pyrimidin-7-ol
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$378.00 2023-09-06
Chemenu
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Enamine
EN300-7815376-0.05g
6-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
70384-75-7 95.0%
0.05g
$101.0 2025-02-20
Enamine
EN300-7815376-0.1g
6-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
70384-75-7 95.0%
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Enamine
EN300-7815376-0.25g
6-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
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$216.0 2025-02-20
Enamine
EN300-7815376-0.5g
6-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
70384-75-7 95.0%
0.5g
$407.0 2025-02-20
Enamine
EN300-7815376-1.0g
6-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
70384-75-7 95.0%
1.0g
$528.0 2025-02-20
Enamine
EN300-7815376-2.5g
6-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
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$1034.0 2025-02-20
Enamine
EN300-7815376-5.0g
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$1530.0 2025-02-20
Enamine
EN300-7815376-10.0g
6-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-ol
70384-75-7 95.0%
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$2269.0 2025-02-20

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